3-Amino-4-chloro-N-(4-iodo-phenyl)-benzenesulfonamide

• IUPAC Name: 3-amino-4-chloro-N-(4-iodophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H10ClIN2O2S/c13-11-6-5-10(7-12(11)15)19(17,18)16-9-3-1-8(14)2-4-9/h1-7,16H,15H2
• InChI Key: POOLQRHUSZNDDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)N)I
• Molecular Formula: C12H10ClIN2O2S
• Molecular Weight: 408.64 g/mol

Description

Chemical Reactions Analysis

Information on the chemical reactions involving “3-Amino-4-chloro-N-(4-iodo-phenyl)-benzenesulfonamide” is not available.

Scientific Research Applications

Synthesis and Characterization

3-Amino-4-chloro-N-(4-iodo-phenyl)-benzenesulfonamide is involved in the synthesis of novel compounds with potential applications in various fields, including antimicrobial activity and material science. For instance, studies have highlighted the synthesis and characterization of sulfonamide derivatives, emphasizing their antimicrobial properties and spectroscopic characterization, such as FT-IR, 1H, and 13C NMR, along with theoretical analyses like DFT computations (Demircioğlu et al., 2018). Similarly, the synthesis and structural elucidation of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride have been reported, revealing insights into their crystal and molecular-electronic structure (Rublova et al., 2017).

Enzyme Inhibition and Biological Potential

The enzyme inhibitory and biological potential of sulfonamide-containing compounds have been extensively studied. Benzenesulfonamides incorporating flexible triazole moieties have shown significant activity as carbonic anhydrase inhibitors, with some demonstrating considerable intraocular pressure lowering activity in glaucoma models (Nocentini et al., 2016). Another study focused on the synthesis and biological evaluation of sulfonamide hybrid Schiff bases, highlighting their enzyme inhibition potential and antioxidant properties (Kausar et al., 2019).

Pharmacophoric Applications

Sulfonamide derivatives have been identified as key pharmacophores in drug discovery, especially in the development of carbonic anhydrase inhibitors. These compounds have been evaluated for their water solubility, inhibitory potency against carbonic anhydrase isozymes, and potential for topical administration in the treatment of ocular hypertension (Casini et al., 2002).

Mechanism of Action

The mechanism of action of “3-Amino-4-chloro-N-(4-iodo-phenyl)-benzenesulfonamide” is not specified in the sources I searched.

Future Directions

The future directions or potential applications of “3-Amino-4-chloro-N-(4-iodo-phenyl)-benzenesulfonamide” are not specified in the sources I searched.